3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H21NO4
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)indol-2-one
• InChI: InChI=1S/C23H21NO4/c25-20(21-13-7-15-28-21)16-23(27)18-11-4-5-12-19(18)24(22(23)26)14-6-10-17-8-2-1-3-9-17/h1-5,7-9,11-13,15,27H,6,10,14,16H2
• InChI Key: OZHSKZAQMYCYBR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCCN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=CO4)O

Description

3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one, also known as FTY720, is a synthetic compound that has been extensively studied for its potential therapeutic applications. FTY720 has been shown to have immunomodulatory, anti-inflammatory, and neuroprotective effects, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one involves its binding to sphingosine-1-phosphate (S1P) receptors, which are involved in various cellular processes, including immune cell trafficking, vascular development, and neuronal function. 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one acts as a functional antagonist of S1P receptors, preventing the egress of lymphocytes from lymphoid organs and reducing their infiltration into inflamed tissues. 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one also has direct effects on various cell types, including neurons, astrocytes, and endothelial cells, which contribute to its neuroprotective and anti-inflammatory effects.
Biochemical and Physiological Effects
3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one has been shown to have various biochemical and physiological effects, including modulation of immune cell function, reduction of inflammation, and promotion of neuronal survival. 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one has been shown to reduce the number of circulating lymphocytes, particularly T cells and B cells, and alter their function, resulting in a shift towards a more anti-inflammatory phenotype. 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one has also been shown to reduce the production of pro-inflammatory cytokines and chemokines, as well as promote the production of anti-inflammatory cytokines. In the brain, 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one has been shown to promote neuronal survival and reduce neuroinflammation, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one has several advantages for use in lab experiments, including its availability, stability, and well-characterized mechanism of action. 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one is readily available from commercial sources and can be synthesized in-house using established protocols. 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one is also stable under a variety of conditions, making it suitable for long-term storage and use in experiments. However, 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one has some limitations, including its potential toxicity at high doses and its effects on other cell types and signaling pathways, which may complicate interpretation of results.

Future Directions

There are several future directions for research on 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one, including its potential use in other diseases, such as inflammatory bowel disease and rheumatoid arthritis. 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one may also have applications in regenerative medicine, particularly in the context of promoting tissue repair and regeneration. Further studies are needed to elucidate the precise mechanisms of 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one's effects and to optimize its use in various disease contexts. Additionally, the development of new analogs and derivatives of 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one may lead to the discovery of more potent and selective compounds with improved therapeutic profiles.

Synthesis Methods

3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one can be synthesized through a multi-step process involving the condensation of furan-2-carboxylic acid with 3-phenylpropanal, followed by a series of transformations to yield the final product. The synthesis of 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one has been optimized to achieve high yields and purity, making it readily available for research purposes.

Scientific Research Applications

3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential therapeutic applications in various diseases, including multiple sclerosis, Alzheimer's disease, and cancer. In multiple sclerosis, 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one has been shown to reduce the number and severity of relapses, as well as slow the progression of disability. In Alzheimer's disease, 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one has been shown to improve cognitive function and reduce inflammation in the brain. In cancer, 3-[2-(2-furyl)-2-oxoethyl]-3-hydroxy-1-(3-phenylpropyl)-1,3-dihydro-2H-indol-2-one has been shown to have anti-tumor effects and enhance the effectiveness of chemotherapy.